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Compound of Interest

Compound Name: MS8535

Cat. No.: B12372420 Get Quote

Technical Support Center: MS8535
Welcome to the technical support center for MS8535. This resource provides detailed

information, protocols, and troubleshooting advice to ensure the successful application of

MS8535 in your in vitro research.

Frequently Asked Questions (FAQs)
???+ question "What is the mechanism of action for MS8535?"

???+ question "What is the recommended solvent and storage condition for MS8535?"

???+ question "What is a good starting concentration range for a cell-based assay?"

???+ question "What are the expected cellular effects of MS8535 treatment?"

Data Presentation
Table 1: IC50 Values of MS8535 in Various Cancer Cell
Lines
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Cell Line Cancer Type Assay Type
Incubation
Time (hr)

IC50 (nM)

HCT116 Colon Carcinoma
Cell Viability

(CTG)
72 85

A549 Lung Carcinoma
Cell Viability

(MTT)
72 250

MCF-7 Breast Cancer
Proliferation

(BrdU)
48 120

K562 Leukemia
Apoptosis

(Annexin V)
48 95

U-87 MG Glioblastoma
Cell Viability

(CTG)
72 550

Table 2: Recommended Starting Concentrations for
Common Assays

Assay Type
Recommended Starting
Range

Key Controls

Cell Viability (e.g., MTT, CTG) 10 nM - 10 µM
Vehicle (DMSO) Control,

Untreated Control[1]

Western Blot (p-SB inhibition) 100 nM - 2 µM (for 2-4 hr)
Vehicle (DMSO) Control, Total

SB, Loading Control

Apoptosis Assay (e.g., Annexin

V)
50 nM - 5 µM

Vehicle (DMSO) Control,

Positive Control (e.g.,

Staurosporine)

Colony Formation Assay 1 nM - 1 µM Vehicle (DMSO) Control

Visualized Pathways and Workflows
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1. Prepare MS8535 Stock
(10 mM in DMSO)

4. Prepare Serial Dilutions
(in culture medium)

2. Seed Cells
(e.g., 96-well plate)

3. Allow Adhesion
(Overnight Incubation)

5. Treat Cells
(Add diluted MS8535)

6. Incubate
(e.g., 48-72 hours)

7. Perform Assay
(e.g., CellTiter-Glo)

8. Analyze Data
(Calculate IC50)
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No MS8535 Activity Observed

Is compound fully dissolved?
(Check for precipitate)

Does cell line express
Kinase Alpha (KA)?

Yes

Prepare fresh dilutions
from new stock aliquot.

No

Is incubation time
sufficient?

Yes

Use a positive
control cell line.

No / Unsure

Optimize incubation time
(e.g., 48-72h for viability).

No / Unsure

Problem Resolved

Yes

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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